Cas no 1805301-05-6 (2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1805301-05-6
• MF: C₆HF₆NO
• MW: 217.068662405014
• CID: 4922653
• Update Time: 2025-10-31

2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HF6NO/c7-2-1-3(8)5(13-4(2)9)14-6(10,11)12/h1H
• InChI Key： HJMDBJPEVJPITK-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine

Introduction to 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine (CAS No. 1805301-05-6)

2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine (CAS No. 1805301-05-6) is a highly versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents on a pyridine ring, has garnered significant attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine consists of a six-membered pyridine ring with three fluorine atoms at the 2, 3, and 5 positions, and a trifluoromethoxy group at the 6 position. The presence of these fluorine atoms and the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it an attractive building block for the synthesis of complex organic molecules.

In recent years, the use of fluorinated compounds in drug discovery has become increasingly prevalent due to their ability to modulate biological activity and improve pharmacokinetic properties. 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine is no exception. Its high lipophilicity and metabolic stability make it an ideal candidate for the development of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

One of the key areas of research involving 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine is its use as a scaffold in the design of small molecule inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine-based compounds as potent inhibitors of protein kinases. These inhibitors demonstrated excellent selectivity and efficacy in inhibiting specific kinases involved in cancer cell proliferation.

Beyond its applications in kinase inhibition, 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine has also shown promise in the development of antiviral agents. A study conducted by researchers at a leading pharmaceutical company explored the antiviral activity of compounds derived from this scaffold against various viral pathogens. The results indicated that these compounds exhibited significant antiviral activity with low cytotoxicity, making them potential candidates for further development as antiviral drugs.

The synthetic accessibility of 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine has also contributed to its widespread use in medicinal chemistry. Several efficient synthetic routes have been reported in the literature for the preparation of this compound. One notable method involves the sequential introduction of fluorine atoms and the trifluoromethoxy group onto a pyridine ring using modern fluorination techniques such as electrophilic fluorination and nucleophilic triflation.

In addition to its direct applications in drug discovery, 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine serves as a valuable intermediate in the synthesis of other biologically active molecules. Its reactivity and functional group compatibility make it suitable for a wide range of chemical transformations, including substitution reactions, coupling reactions, and cyclization processes.

The safety profile of 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine is another important aspect to consider. While it is not classified as a hazardous material or controlled substance, proper handling and storage precautions should be followed to ensure safe use in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 2,3,5-Trifluoro-6-(trifluoromethoxy)pyridine (CAS No. 1805301-05-6) is a highly valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and opportunities for this compound in drug discovery and development.